Cas no 855343-07-6 (4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole)

4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole structure
855343-07-6 structure
Product Name:4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole
CAS No:855343-07-6
MF:C5H4F3IN2
MW:275.998343467712
CID:1069256
PubChem ID:51000275
Update Time:2024-10-26

4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole
    • 4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole
    • 4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole (ACI)
    • 3-Methyl-4-iodo-5-(trifluoromethyl)pyrazole
    • 855343-07-6
    • IRTAKXXVODBLQO-UHFFFAOYSA-N
    • D74176
    • STL163894
    • AKOS005174749
    • MFCD17078894
    • CS-0080409
    • ALBB-014523
    • 4-iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole(SALTDATA: FREE)
    • SCHEMBL3465290
    • LS-04591
    • AKOS015998543
    • 4-iodo-3-methyl-5-(trifluoromethyl)-2H-pyrazole
    • 1H-pyrazole, 4-iodo-5-methyl-3-(trifluoromethyl)-
    • SCHEMBL13162512
    • MDL: MFCD18064539
    • Inchi: 1S/C5H4F3IN2/c1-2-3(9)4(11-10-2)5(6,7)8/h1H3,(H,10,11)
    • InChI Key: IRTAKXXVODBLQO-UHFFFAOYSA-N
    • SMILES: FC(C1=C(I)C(C)=NN1)(F)F

Computed Properties

  • Exact Mass: 275.93713g/mol
  • Monoisotopic Mass: 275.93713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.7Ų

4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

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abcr
AB294412-1 g
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abcr
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